2-{6-hydroxy-4-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid

• IUPAC Name: 2-(4-methyl-3,6-dioxo-2,7-dihydro-1H-pyrazolo[3,4-b]pyridin-5-yl)acetic acid
• InChI: InChI=1S/C9H9N3O4/c1-3-4(2-5(13)14)8(15)10-7-6(3)9(16)12-11-7/h2H2,1H3,(H,13,14)(H3,10,11,12,15,16)
• InChI Key: KBDBGOBOVDLILI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC2=C1C(=O)NN2)CC(=O)O
• Molecular Formula: C9H9N3O4
• Molecular Weight: 223.19 g/mol

Description

The compound “2-{6-hydroxy-4-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid” is a complex organic molecule that contains several functional groups. It has a pyrazolo[3,4-b]pyridine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyridine ring. This core is substituted at the 2-position with an acetic acid group and at the 6-position with a hydroxy group. Additionally, there is a methyl group at the 4-position and a carbonyl group at the 3-position.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazolo[3,4-b]pyridine core would likely contribute to the compound’s aromaticity, while the various substituents would influence its overall polarity and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups. For example, its solubility would be affected by its polarity, while its reactivity would be influenced by the presence of the acetic acid, hydroxy, and carbonyl groups.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated the antiviral potential of pyrazolo[3,4-b]pyridines, including derivatives of our compound. .

Medicinal Chemistry and Drug Development

• Due to their structural similarity to purine bases (adenine and guanine), pyrazolo[3,4-b]pyridines have attracted attention from medicinal chemists. .

Multicomponent Synthesis

• A simple and efficient multicomponent protocol has been reported for synthesizing an earlier unknown derivative of our compound. .

Biological Activity and Substitution Patterns

• The analysis of substitution patterns in 1H-pyrazolo[3,4-b]pyridines has revealed that the 1H-isomers (substituted or unsubstituted at N1) predominate. .

Imidazole Derivatives and Antimicrobial Potential

• Imidazole-containing compounds related to pyrazolo[3,4-b]pyridines have been synthesized and evaluated for antimicrobial activity. .

Chemical Properties and Safety Data

• The compound with the CAS number 1240529-02-5 has been characterized. It is known as 2-{6-hydroxy-4-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid. .

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which share a similar structure, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Compounds with similar structures, such as indole derivatives, interact with their targets, leading to changes in cellular processes . The interaction often involves binding to the target receptor, which can modulate the receptor’s activity and trigger a cascade of biochemical reactions .

Biochemical Pathways

Indole derivatives, which share structural similarities, have been shown to influence a variety of biochemical pathways . These pathways are involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds, such as indole derivatives, have been shown to exert various biological effects, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it were found to have bioactive properties, it could be further investigated as a potential drug candidate.